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Compound of Interest

Compound Name: 2-Heptyn-1-ol

Cat. No.: B092533

This guide provides essential safety information, personal protective equipment (PPE)
recommendations, and troubleshooting for researchers, scientists, and drug development
professionals working with 2-Heptyn-1-ol.

Frequently Asked Questions (FAQS)

Q1: What are the primary health hazards associated with 2-Heptyn-1-ol?

Al: The primary health hazards include the potential to cause allergy or asthma symptoms or
breathing difficulties if inhaled.[1] Related compounds are known to cause serious eye irritation
and skin irritation.[2][3] Inhalation of high vapor concentrations may lead to symptoms like
headache, dizziness, tiredness, nausea, and vomiting.[2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling 2-Heptyn-1-ol?
A2: To ensure personal safety, the following PPE should be worn:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[2][4]

[5]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin
exposure.[2][3][4]
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» Respiratory Protection: Work in a well-ventilated area.[2][3] If exposure limits are likely to be
exceeded, or if you experience irritation, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used.[2]

Q3: What are the correct procedures for storing 2-Heptyn-1-ol?

A3: 2-Heptyn-1-ol should be stored in a tightly sealed container in a cool, dry, and well-
ventilated place.[2][6][7][8] The storage area should be designated as a flammables area, away
from heat, sparks, open flames, and other sources of ignition.[2][7] It is also recommended to
store the container in a locked-up location.[3][5][8]

Q4: What should | do in case of accidental skin or eye contact with 2-Heptyn-1-ol?
A4: Immediate action is crucial in case of exposure:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[2][7][9] If present, remove contact lenses and continue
rinsing.[2][3][9] Seek immediate medical attention.[2][7][9]

o Skin Contact: Immediately remove all contaminated clothing.[2][9][10] Wash the affected skin
area with plenty of soap and water for at least 15 minutes.[2][7][10] If skin irritation persists
after washing, seek medical attention.[2][10]

Q5: What is the proper first aid response for inhalation or ingestion?
A5: Follow these first aid measures:

 Inhalation: Move the person to fresh air immediately.[2][3][10] If the person is not breathing,
perform artificial respiration.[2][10] If breathing is difficult, trained personnel may administer
oxygen.[5][7] Get medical attention if symptoms occur or persist.[2][7][10]

« Ingestion: Clean the mouth with water and then have the person drink plenty of water.[2][7]
Do NOT induce vomiting.[5] Seek immediate medical attention.[5][10]

Q6: How should I handle a spill of 2-Heptyn-1-ol in the laboratory?

A6: In the event of a spill, follow these steps:
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e Evacuate & Ventilate: Alert others in the area and evacuate non-essential personnel. Ensure
the area is well-ventilated and remove all sources of ignition (e.g., open flames, sparks).[2][5]
[11][12]

o Contain the Spill: Use a non-combustible absorbent material such as sand, earth,
vermiculite, or activated carbon to contain the spill.[2][3][11][12] Work from the outside of the
spill inwards to prevent it from spreading.[12][13]

o Absorb and Clean: Soak up the material with the absorbent.[2][5] Use non-sparking tools
and explosion-proof equipment during cleanup.[2][5]

» Dispose of Waste: Collect the absorbed material and any contaminated items into a suitable,
closed, and clearly labeled container for disposal as hazardous waste.[2][3][12][13]

o Decontaminate: Thoroughly wash the spill area with a mild detergent and water.[11][13]
Q7: What type of fire extinguisher should be used for a 2-Heptyn-1-ol fire?

A7: Use a water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam
extinguisher.[2] Since 2-Heptyn-1-ol is a combustible liquid, its vapors can form explosive
mixtures with air, and containers may explode if heated.[2] Firefighters should wear full
protective gear and a self-contained breathing apparatus (SCBA).[2][4][8]

Physicochemical Data

The following table summarizes key quantitative data for 2-Heptyn-1-ol.
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Property Value Source(s)

Molecular Formula C7H120 [1][6][14][15]

Molecular Weight 112.17 g/mol [1][6][15]

Appearance Colorless to pale yellow liquid [6]

Boiling Point 157-159 °C (at 760 mmHg) 89- 6] LA
90 °C (at 16 mmHg)

Melting Point -15°C [6]

Flash Point 54 °C-78°C [6][14]

Density 0.866 - 0.882 g/mL at 25 °C [6][14][16]

Refractive Index ~1.455 (at 20 °C) [14][16]

Water Solubility Insoluble [6]

Experimental Workflow Visualization

The diagram below outlines the standard workflow for safely handling 2-Heptyn-1-ol in a
laboratory setting.

Cleanup & Disposal
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Preparation Handling & Use

Review SDS Don PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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